Cas no 325741-18-2 (1H-Pyrrole-3-carbonitrile, 1-(4-bromophenyl)-2,5-dimethyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 1-(4-bromophenyl)-2,5-dimethyl-
• CAS No: 325741-18-2
• MF: C₁₃H₁₁BrN₂
• MW: 275.143841981888
• CID: 3939339
• Update Time: 2025-06-11

1H-Pyrrole-3-carbonitrile, 1-(4-bromophenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 1-(4-bromophenyl)-2,5-dimethyl-

• Inchi： 1S/C13H11BrN2/c1-9-7-11(8-15)10(2)16(9)13-5-3-12(14)4-6-13/h3-7H,1-2H3
• InChI Key： FSHZEVQADSBEMI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C(C)=CC(C#N)=C1C

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 398.0±42.0 °C(Predicted)
• pka: -7.81±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1H-Pyrrole-3-carbonitrile, 1-(4-bromophenyl)-2,5-dimethyl-

Recent Advances in the Study of 1H-Pyrrole-3-carbonitrile, 1-(4-bromophenyl)-2,5-dimethyl- (CAS: 325741-18-2)

The compound 1H-Pyrrole-3-carbonitrile, 1-(4-bromophenyl)-2,5-dimethyl- (CAS: 325741-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrrole core and bromophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 325741-18-2. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also opens avenues for further structural diversification. The study highlighted the compound's stability under various conditions, making it a viable candidate for further pharmaceutical development.

In terms of biological activity, recent in vitro studies have revealed that 1H-Pyrrole-3-carbonitrile, 1-(4-bromophenyl)-2,5-dimethyl- exhibits potent inhibitory effects on specific kinase pathways implicated in inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the nanomolar range for several kinase targets, suggesting its potential as a lead compound for anti-inflammatory therapeutics. Molecular docking simulations further elucidated its binding interactions, providing a structural basis for its activity.

Another significant development is the exploration of 325741-18-2 in oncology research. Preliminary findings presented at the 2023 American Association for Cancer Research (AACR) annual meeting indicated that derivatives of this compound show selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated apoptosis pathways. The mechanism appears to involve modulation of Bcl-2 family proteins, though further in vivo validation is required.

From a drug delivery perspective, recent work has investigated the formulation of 1H-Pyrrole-3-carbonitrile, 1-(4-bromophenyl)-2,5-dimethyl- in nanoparticle carriers to improve its pharmacokinetic profile. A 2024 publication in the International Journal of Pharmaceutics described a lipid-based nanoformulation that enhanced the compound's bioavailability by approximately 3-fold in rodent models, while maintaining its therapeutic efficacy.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to optimize the pharmacological properties of 325741-18-2 derivatives. Computational chemistry approaches, combined with high-throughput screening, are being employed to identify analogs with improved target selectivity and reduced off-target effects. These efforts are expected to yield clinical candidates within the next 2-3 years.

In conclusion, the growing body of research on 1H-Pyrrole-3-carbonitrile, 1-(4-bromophenyl)-2,5-dimethyl- (CAS: 325741-18-2) underscores its potential as a versatile scaffold in medicinal chemistry. Its demonstrated biological activities across multiple therapeutic areas, coupled with recent advances in synthesis and formulation, position this compound as an important focus for future drug discovery efforts in the chemical biology and pharmaceutical sectors.